Cas no 7425-84-5 ( )

  structure
  structure
Product Name: 
CAS No:7425-84-5
MF:C17H16O4
MW:284.306545257568
CID:979135
PubChem ID:344456
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 4,4'-propane-2,2-diyldibenzoic acid
    • 4-[2-(4-carboxyphenyl)propan-2-yl]benzoic acid
    • 2,2-Bis-(4-carboxy-phenyl)-propan
    • 2,2-bis(4-carboxyphenyl)propane
    • 2,2-Bis-(p-carboxyphenyl)-propan
    • 2,2-bis-(p-carboxyphenyl)-propane
    • 4,4-(isopropylidene)-bis(benzoicacid)
    • 4,4'-Isopropyliden-di-benzoesaeure
    • 4,4'-isopropylidene-di-benzoic acid
    • AC1L80LB
    • NSC401367
    • SureCN71433
    • SCHEMBL71433
    • NSC-401367
    • NSC 401367
    • 2,2-bis(4-carboxy-phenyl)propane
    • DTXSID10322487
    • 4,4'-(Propane-2,2-diyl)dibenzoic acid
    • 7425-84-5
    •  
    • Inchi: 1S/C17H16O4/c1-17(2,13-7-3-11(4-8-13)15(18)19)14-9-5-12(6-10-14)16(20)21/h3-10H,1-2H3,(H,18,19)(H,20,21)
    • InChI Key: XKACUVXWRVMXOE-UHFFFAOYSA-N
    • SMILES: OC(C1C=CC(=CC=1)C(C)(C)C1C=CC(C(=O)O)=CC=1)=O

Computed Properties

  • Exact Mass: 284.10488
  • Monoisotopic Mass: 284.105
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 350
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 74.6Ų

Experimental Properties

  • Density: 1.248
  • Boiling Point: 481.5°C at 760 mmHg
  • Flash Point: 259.1°C
  • Refractive Index: 1.603
  • PSA: 74.6
  • LogP: 3.40890
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